Cas no 2172513-50-5 (4-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid)

• Product Name: 4-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid
• CAS No: 2172513-50-5
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 6204243
• PubChem ID: 165535342
• Update Time: 2025-06-09

4-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid
• 4-chloro-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid
• 2172513-50-5
• EN300-1509793

• Inchi： 1S/C27H25ClN2O5/c1-16(25(31)30-24-14-17(28)10-11-22(24)26(32)33)12-13-29-27(34)35-15-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-11,14,16,23H,12-13,15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： RPENRJCLKRLENM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)NC(C(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid

Introduction to 4-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic Acid (CAS No. 2172513-50-5)

The compound 4-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid, identified by its CAS number 2172513-50-5, is a sophisticated molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest among researchers and scientists.

The molecular structure of this compound is characterized by a benzoic acid core, which is a well-known scaffold in medicinal chemistry due to its versatility and biological relevance. The presence of a chloro substituent at the 4-position and an amino group linked to a flourenylmethoxycarbonyl moiety at the 2-position introduces unique electronic and steric properties that can influence its interactions with biological targets.

Recent advancements in drug discovery have highlighted the importance of multifunctional compounds that can modulate multiple pathways simultaneously. The structure of 4-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid suggests that it may possess such capabilities, which could make it an attractive candidate for the development of novel therapeutic agents.

In particular, the flourenylmethoxycarbonyl (Fmoc) group is commonly used in peptide synthesis and as a protecting group for amino acids. Its incorporation into this molecule may enhance its solubility and stability, making it more amenable to formulation and administration. Additionally, the amino group at the 2-position provides a site for further functionalization, allowing for the creation of derivatives with tailored properties.

The benzoic acid moiety is known for its role in various biological processes, including pain perception, inflammation, and neurotransmission. By modifying this core structure, researchers can explore new pharmacological profiles and potentially identify compounds with improved efficacy and reduced side effects compared to existing therapies.

Current research in the field of medicinal chemistry has been focusing on identifying small molecules that can interact with specific targets in a highly selective manner. The unique structural features of 4-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid position it as a promising candidate for such studies. Its ability to modulate biological pathways while maintaining good pharmacokinetic properties makes it an attractive option for further investigation.

One area of particular interest is the potential use of this compound in the treatment of neurological disorders. The benzoic acid core has been shown to interact with various neurotransmitter receptors, suggesting that derivatives of this compound could have therapeutic effects on conditions such as depression, anxiety, and neurodegenerative diseases. The presence of the flourenylmethoxycarbonyl group may also contribute to its ability to cross the blood-brain barrier, which is crucial for treating central nervous system disorders.

Epidemiological studies have increasingly demonstrated the link between inflammation and various chronic diseases, including cardiovascular disease, diabetes, and cancer. Compounds that can modulate inflammatory pathways represent a significant area of research. The structure of 4-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid suggests that it may have anti-inflammatory properties, making it a potential candidate for the development of novel therapeutics targeting these conditions.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the final product.

In conclusion, 4-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid (CAS No. 2172513-50-5) is a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating neurological disorders, chronic inflammatory conditions, and other diseases.